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Compound of Interest

Compound Name: Sodium nicotinate

Cat. No.: B1592758 Get Quote

Welcome to the Technical Support Center for researchers, scientists, and drug development

professionals. This resource is designed to provide comprehensive guidance on addressing

solubility issues encountered with sodium nicotinate in common experimental buffers.

Frequently Asked Questions (FAQs)
Q1: What is sodium nicotinate and why is its solubility important?

Sodium nicotinate is the sodium salt of nicotinic acid (niacin or vitamin B3), a water-soluble

vitamin. In research, it is often used to study the effects of niacin on various biological

processes, including lipid metabolism and cardiovascular function. Its solubility is crucial for

preparing accurate and consistent stock solutions for in vitro and in vivo experiments. Poor

solubility can lead to precipitation, inaccurate dosing, and unreliable experimental results.

Q2: What is the expected solubility of sodium nicotinate in aqueous solutions?

Sodium nicotinate is generally considered to be highly soluble in water. The reported solubility

in water at 20°C is approximately 1.8 g/100 mL.[1] However, its solubility in buffered solutions

can be influenced by several factors, including pH, temperature, and the presence of other

salts.

Q3: How does pH affect the solubility of sodium nicotinate?
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Sodium nicotinate is the salt of a weak acid, nicotinic acid (pKa ≈ 4.85). In solution, it exists in

equilibrium between the nicotinate anion and nicotinic acid. At pH values well above the pKa

(e.g., pH 7 and above), the highly soluble nicotinate anion is the predominant species. As the

pH of the buffer decreases and approaches the pKa, a greater proportion of the less soluble

nicotinic acid is formed, which can lead to precipitation.

Q4: Can temperature be used to improve the solubility of sodium nicotinate?

Yes, for most solid solutes, solubility in a liquid solvent increases with temperature. If you are

encountering precipitation, gently warming the solution can help to redissolve the sodium
nicotinate. However, it is crucial to ensure that the elevated temperature does not degrade the

compound or other components of your experimental system. Always cool the solution to the

intended experimental temperature to check for re-precipitation.

Q5: What are co-solvents, and can they help dissolve sodium nicotinate?

Co-solvents are organic solvents that are miscible with water and can be used in small

amounts to increase the solubility of hydrophobic compounds. Common co-solvents used in

biological research include dimethyl sulfoxide (DMSO) and ethanol. While sodium nicotinate
is already quite water-soluble, co-solvents can be useful if you need to prepare a very high

concentration stock solution or if you are working in a complex buffer system where solubility is

reduced. It is important to use the lowest effective concentration of a co-solvent and to run

appropriate vehicle controls, as co-solvents themselves can have biological effects.[2][3][4]

Troubleshooting Guides
Issue: Precipitate forms when dissolving sodium
nicotinate in my buffer.
This is a common issue that can often be resolved by systematically evaluating your solution's

composition and preparation method.

Troubleshooting Workflow

Caption: Troubleshooting workflow for sodium nicotinate precipitation.

Detailed Steps:
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Verify Buffer pH: Use a calibrated pH meter to check the pH of your buffer. If the pH is near

or below the pKa of nicotinic acid (~4.85), the equilibrium will shift towards the less soluble

free acid form.

Solution: Adjust the buffer pH to a more alkaline value (e.g., pH 7.4 or higher) to ensure

the compound remains in its more soluble salt form.

Evaluate Concentration: Compare the intended concentration of your solution to the known

solubility of sodium nicotinate.

Solution: If you are working near the solubility limit, try preparing a more dilute solution. If

a high concentration is necessary, consider the use of solubility enhancers.

Assess Temperature: The solubility of sodium nicotinate is temperature-dependent.

Solution: Gently warm the buffer while dissolving the sodium nicotinate. A water bath set

to 37°C can be effective. Ensure the solution remains clear after cooling to your

experimental temperature.

Consider Co-solvents: If the above steps are not sufficient, a small amount of a co-solvent

can be used.

Solution: First, dissolve the sodium nicotinate in a minimal amount of DMSO or ethanol

to create a concentrated stock solution. Then, add this stock solution dropwise to your

buffer while stirring vigorously. Be mindful of the final co-solvent concentration in your

experiment and include a vehicle control.

Issue: My sodium nicotinate solution is clear initially but
forms a precipitate over time.
This can be due to a few factors, including temperature fluctuations, solvent evaporation, or

slow equilibration to a supersaturated state.

Temperature Stability: Ensure your solution is stored at a constant temperature. Temperature

drops can cause the solubility to decrease and the compound to precipitate.
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Prevent Evaporation: Use sealed containers to prevent solvent evaporation, which would

increase the concentration of the sodium nicotinate.

Avoid Supersaturation: While warming can help dissolve the compound, if the concentration

is above the solubility limit at room temperature, it may precipitate out as it cools. Prepare

your solution at the temperature at which it will be used and stored.

Data Presentation
Table 1: Solubility of Sodium Nicotinate and Nicotinic Acid in Water at Various Temperatures

Compound Temperature (°C)
Solubility ( g/100
mL)

Reference

Sodium Nicotinate 10
16.9 (in sat. Na₂SO₄

soln)
[5]

Sodium Nicotinate 15
18.1 (in sat. Na₂SO₄

soln)
[5]

Sodium Nicotinate 20 1.8 [1]

Sodium Nicotinate 25
22.6 (in sat. Na₂SO₄

soln)
[5]

Nicotinic Acid 20 1.8 [6]

Nicotinic Acid 40
~2.5 (estimated from

graph)
[7]

Nicotinic Acid 60
~4.0 (estimated from

graph)
[7]

Note: Data for sodium nicotinate in pure water at various temperatures is limited. The

provided data in a saturated sodium sulfate solution suggests a positive correlation between

temperature and solubility. The solubility of the parent compound, nicotinic acid, also increases

with temperature.

Table 2: Estimated Solubility of Sodium Nicotinate in Common Buffers at 25°C
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Buffer pH
Estimated
Solubility

Rationale

Phosphate-Buffered

Saline (PBS)
7.4 High

At this pH, sodium

nicotinate will be

predominantly in its

highly soluble anionic

form.

Tris-HCl 7.4 High

Similar to PBS, the pH

is well above the pKa

of nicotinic acid,

favoring the soluble

salt form.

Acetate Buffer 5.0 Moderate to Low

As the pH approaches

the pKa of nicotinic

acid, the formation of

the less soluble free

acid will increase,

potentially reducing

overall solubility.

Citrate Buffer 6.0 High

The pH is sufficiently

above the pKa to

maintain a high

proportion of the

soluble nicotinate

form.

Table 3: Common Co-solvents and Their Recommended Maximum Concentrations in Cell-

based Assays
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Co-solvent
Maximum Recommended
Concentration (v/v)

Notes

Dimethyl Sulfoxide (DMSO) < 0.5%

Can have cellular effects, so a

vehicle control is essential.[2]

[3]

Ethanol < 1.0%

Generally less toxic than

DMSO, but a vehicle control is

still recommended.[2][4]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Sodium Nicotinate
Stock Solution in PBS (pH 7.4)
Materials:

Sodium Nicotinate (MW: 145.10 g/mol )

Phosphate-Buffered Saline (PBS), pH 7.4

Sterile conical tubes or bottles

Magnetic stirrer and stir bar

0.22 µm sterile filter

Procedure:

Weigh out 1.451 g of sodium nicotinate powder.

Add the powder to a sterile container with 80 mL of PBS (pH 7.4).

Place a sterile stir bar in the container and stir the solution on a magnetic stirrer at room

temperature until the powder is completely dissolved.

If dissolution is slow, the solution can be gently warmed to 37°C.
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Once dissolved, add PBS to a final volume of 100 mL.

Sterilize the solution by passing it through a 0.22 µm filter.

Store the stock solution at 4°C.

Protocol 2: Enhancing Sodium Nicotinate Solubility with
a Co-solvent
Materials:

Sodium Nicotinate

Dimethyl Sulfoxide (DMSO) or Ethanol

Desired experimental buffer (e.g., cell culture medium)

Sterile microcentrifuge tubes

Procedure:

To prepare a 1 M stock solution, weigh out 145.1 mg of sodium nicotinate.

Add it to a sterile microcentrifuge tube.

Add 1 mL of DMSO or ethanol and vortex until the solid is completely dissolved. This creates

a 1 M stock solution.

To prepare your working solution, add the stock solution dropwise to your experimental buffer

while stirring. For example, to make a 1 mM working solution, add 1 µL of the 1 M stock to 1

mL of buffer.

Ensure the final concentration of the co-solvent in your experiment is below the cytotoxic

level for your cell line (typically <0.5% for DMSO). Always include a vehicle control in your

experimental design.

Signaling Pathways and Experimental Workflows
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Sodium nicotinate, as a source of nicotinic acid, primarily exerts its effects through the G-

protein coupled receptor, Hydroxycarboxylic Acid Receptor 2 (HCA2), also known as

GPR109A.[8][9]

HCA2 Signaling Pathway

Activation of HCA2 by nicotinic acid leads to the inhibition of adenylyl cyclase, which in turn

decreases intracellular cyclic AMP (cAMP) levels. This has various downstream effects

depending on the cell type.

Extracellular Plasma Membrane Intracellular

Nicotinic Acid HCA2 ReceptorBinds to Gi ProteinActivates Adenylyl Cyclase
Inhibits

↓ cAMP ↓ PKA Downstream Effects
(e.g., ↓ Lipolysis)

Click to download full resolution via product page

Caption: HCA2 receptor signaling pathway activated by nicotinic acid.

Experimental Workflow: Assessing the Effect of Sodium Nicotinate on a Cellular Signaling

Pathway

This workflow outlines the steps to determine if sodium nicotinate affects a specific signaling

pathway in a cell-based assay.
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Caption: Experimental workflow for studying the effects of sodium nicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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